Cas no 84473-83-6 (1-chloro-3-fluoro-2-(trichloromethyl)benzene)

• Product Name: 1-chloro-3-fluoro-2-(trichloromethyl)benzene
• CAS No: 84473-83-6
• MF: C₇H₃Cl₄F
• MW: 247.909121751785
• MDL: MFCD00000789
• CID: 728261
• PubChem ID: 611201
• Update Time: 2025-04-19

1-chloro-3-fluoro-2-(trichloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-3-fluoro-2-(trichloromethyl)-
• 1-Chloro-3-fluoro-2-(trichloromethyl)benzene
• ALPHA,ALPHA,ALPHA,2-TETRACHLOR
• 2-Chloro-6-fluorobenzotrichloride
• EINECS 282-938-2
• MFCD00000789
• AKOS009031554
• 1-Chloro-3-fluoro-2-(trichloromethyl)benzene #
• ISO-METHYLTETRAHYDROIONYLACETATE
• Benzene, 1-chloro-3-fluoro-2-(trichloromethyl)-
• CS-0060307
• PNAGDDZKFJHOOK-UHFFFAOYSA-N
• A840799
• DTXSID10233448
• 84473-83-6
• FT-0641959
• AS-61412
• NS00060871
• EN300-20751
• DB-020879
• alpha,alpha,alpha,2-Tetrachloro-6-fluorotoluene
• DTXCID10155939
• 1-chloro-3-fluoro-2-(trichloromethyl)benzene

• MDL： MFCD00000789
• Inchi： 1S/C7H3Cl4F/c8-4-2-1-3-5(12)6(4)7(9,10)11/h1-3H
• InChI Key： PNAGDDZKFJHOOK-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=CC=1Cl)F)(Cl)Cl

Computed Properties

• Exact Mass: 245.89700
• Monoisotopic Mass: 245.897289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.5458 (estimate)
• Melting Point: 38-43 °C
• Flash Point: <110°C
• PSA: 0.00000
• LogP: 4.30580

1-chloro-3-fluoro-2-(trichloromethyl)benzene Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S28
• Hazardous Material Identification：
• Risk Phrases：R20/21/22